Cas no 1807072-31-6 (Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate
• CAS No: 1807072-31-6
• MF: C₁₀H₇F₂IN₂O₂
• MW: 352.076061487198
• CID: 4875380
• Update Time: 2025-10-31

Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate

• Inchi： 1S/C10H7F2IN2O2/c1-2-17-10(16)8-6(13)3-5(4-14)7(15-8)9(11)12/h3,9H,2H2,1H3
• InChI Key： MUENUJVAQYEXAU-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(C(F)F)=NC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate

Introduction to Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS No. 1807072-31-6)

Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS No. 1807072-31-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a difluoromethyl moiety, and an iodine substituent, which collectively contribute to its diverse biological activities and potential applications in drug discovery.

The molecular formula of Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate is C₁₁H₉F₂IN₂O₂, and its molecular weight is approximately 344.09 g/mol. The presence of the cyano group and the difluoromethyl substituent imparts significant electronic and steric effects, making this compound a valuable building block for the synthesis of more complex molecules with tailored properties.

In recent years, the development of novel therapeutic agents has been a focal point in pharmaceutical research. Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate has shown promise in this regard due to its ability to serve as a precursor for the synthesis of compounds with potential anti-cancer, anti-inflammatory, and anti-viral activities. The iodine substituent, in particular, provides a handle for further functionalization through various chemical reactions, such as cross-coupling reactions, which are widely used in the synthesis of biologically active molecules.

The biological activity of Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate has been explored in several studies. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that the introduction of additional functional groups at specific positions on the pyridine ring significantly enhanced the potency and selectivity of these derivatives.

Another area of interest is the use of Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate in the development of anti-inflammatory drugs. Inflammation is a key factor in many diseases, including arthritis and neurodegenerative disorders. Compounds derived from this scaffold have shown promising anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives effectively inhibited the production of pro-inflammatory cytokines in vitro.

The versatility of Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate extends beyond its direct biological applications. It is also a valuable intermediate in the synthesis of other important compounds. The iodine substituent can be readily replaced with other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions allow for the efficient synthesis of a wide range of substituted pyridines with diverse functionalities, which can be further optimized for specific therapeutic applications.

In addition to its use in drug discovery, Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate has potential applications in other areas of chemistry and materials science. For example, it can be used as a building block for the synthesis of organic semiconductors and photovoltaic materials. The presence of electron-withdrawing groups such as cyano and difluoromethyl moieties can influence the electronic properties of these materials, making them suitable for use in organic electronics.

The synthesis of Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate has been well-documented in the literature. A common synthetic route involves the condensation of ethyl cyanoacetate with an appropriate aryl halide followed by subsequent functionalization steps to introduce the difluoromethyl and iodine substituents. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In conclusion, Ethyl 3-cyano-2-(difluoromethyl)-5-iodopyridine-6-carboxylate (CAS No. 1807072-31-6) is a highly versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive starting material for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to uncover new applications and optimize its use in these areas.